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Compound of Interest

Compound Name: Methyl cyanate

Cat. No.: B1214872 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Methyl cyanate (CH₃OCN) is an extremely volatile and potentially highly toxic

chemical. The following protocols are based on its known properties and by analogy with its

hazardous isomer, methyl isocyanate (CH₃NCO), for which extensive safety data is available. A

thorough, site-specific risk assessment must be conducted before any work with this substance

is initiated.

Introduction
Methyl cyanate (CAS 1768-34-9) is a highly volatile organic compound.[1][2] It is the methyl

ester of cyanic acid and an isomer of the extremely toxic and reactive methyl isocyanate (MIC).

[2][3] Due to its extreme volatility (Boiling Point: 6.3°C) and anticipated high reactivity and

toxicity, handling methyl cyanate requires stringent safety protocols and specialized

experimental setups to prevent exposure and uncontrolled reactions.[1] These application

notes provide a detailed guide for the safe laboratory-scale handling of this hazardous material.

Chemical and Physical Properties
Quantitative data for methyl cyanate is sparse. The properties listed below are a combination

of available data for methyl cyanate and, for safety purposes, data from its highly hazardous

isomer, methyl isocyanate. Researchers should handle methyl cyanate with the assumption

that its toxicity and reactivity are comparable to methyl isocyanate.
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Property Value / Information Source

Molecular Formula C₂H₃NO [1][2]

Molecular Weight 57.05 g/mol [1][2]

Boiling Point 6.3°C at 760 mmHg [1]

Vapor Pressure 1510 mmHg at 25°C [1]

Toxicity

Data not available. Assumed to

be extremely toxic by

inhalation, ingestion, and skin

contact, similar to methyl

isocyanate.

[3][4][5]

Reactivity

Expected to be highly reactive

with nucleophiles (e.g., water,

amines, alcohols). Reacts

exothermically and potentially

violently with water, acids, and

bases.[3][6]

Storage

Store in a tightly closed

container in a cool, dry, well-

ventilated area away from

incompatible substances like

acids, bases, water, and

oxidizing agents.[7][8]

Experimental Protocols
Protocol 1: General Setup and Engineering Controls
This protocol outlines the essential engineering controls and setup required for handling

methyl cyanate.

1. Designated Work Area:

All work must be conducted in a certified, high-performance chemical fume hood with a
tested face velocity of 80-120 feet per minute.
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Clearly label the work area with "DANGER: VOLATILE CYANATE COMPOUND IN USE.
AUTHORIZED PERSONNEL ONLY."[9]
Ensure an emergency eyewash station and safety shower are immediately accessible.[7][9]

2. Inert Atmosphere:

Due to high reactivity with moisture, all handling must be performed under an inert
atmosphere (e.g., dry nitrogen or argon).[10]
A standard Schlenk line or a glove box is required for all transfers and reactions.
All glassware must be oven-dried or flame-dried immediately before use to remove any
traces of water.

3. Temperature Control:

Given the boiling point of 6.3°C, the storage vessel and reaction flasks must be kept cold to
minimize vapor pressure.
Use a cryo-cool unit or a cooling bath (e.g., ice-salt, dry ice/acetone) to maintain
temperatures below 0°C during storage and handling.

4. Personal Protective Equipment (PPE):

Gloves: Double-gloving is mandatory. Use a chemical-resistant outer glove (e.g., butyl rubber
or laminate film) over a standard nitrile inner glove.[11]
Eye Protection: Chemical splash goggles and a full-face shield are required.[8][11]
Body Protection: A flame-resistant lab coat and closed-toe shoes are mandatory.
Respiratory Protection: A self-contained breathing apparatus (SCBA) should be available for
emergency response to spills.[5] Standard air-purifying respirators are not sufficient.

Protocol 2: Transfer of Volatile Methyl Cyanate
This protocol details the step-by-step procedure for safely transferring methyl cyanate from a

storage vessel to a reaction flask using Schlenk line techniques.

Methodology:

Preparation:

Set up the reaction flask and any addition funnels on the Schlenk line. Ensure the system

is leak-tight and has been purged with inert gas for at least 30 minutes.
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Cool the reaction flask to the desired temperature (e.g., -78°C using a dry ice/acetone

bath).

Place the methyl cyanate storage vessel (e.g., a Schlenk flask) in a secondary container

within a cooling bath, maintaining its temperature below 0°C.

Syringe/Cannula Preparation:

Use a gas-tight syringe or a stainless-steel cannula for the transfer.

Pre-cool the syringe or cannula by drawing cold inert gas from a blank, cooled flask on the

Schlenk line. This minimizes the vaporization of methyl cyanate upon contact.

Liquid Transfer:

With a positive pressure of inert gas in the storage vessel, carefully pierce the septum with

the pre-cooled needle/cannula.

Slowly draw the required volume of cold, liquid methyl cyanate into the syringe. Keep the

syringe tip below the liquid surface to avoid pulling vapor.

Swiftly and carefully transfer the needle/cannula to the septum of the cooled reaction flask.

Inject the methyl cyanate slowly into the reaction flask, directing the stream onto the cold

inner wall of the flask or directly into the solvent to ensure rapid dilution and temperature

equilibration.

Post-Transfer:

Withdraw the syringe/cannula and immediately proceed to the quenching and cleaning

protocol (Protocol 3).

Maintain a positive flow of inert gas through the system during the entire operation.

Protocol 3: Quenching and Decontamination
This protocol describes the safe neutralization of residual methyl cyanate on equipment and in

waste streams.
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Methodology:

Prepare Quenching Solution:

In a separate flask within the fume hood, prepare a 10% sodium hydroxide or a freshly

prepared 10% bleach solution. Place this flask in an ice bath to manage the heat from the

exothermic neutralization reaction.

Syringe/Cannula Decontamination:

Immediately after the transfer, draw the cold quenching solution into the contaminated

syringe.

Expel the contents back into the quenching flask.

Repeat this rinsing process at least three times.

Disassemble the syringe and soak all parts in the quenching solution for at least 1 hour.

Glassware Decontamination:

After the experiment is complete, cool the reaction vessel to 0°C.

Slowly add the cold quenching solution to the vessel under an inert atmosphere with

vigorous stirring. CAUTION: This reaction is exothermic. Add the quencher slowly to

control the temperature.

Allow the mixture to stir for at least 1 hour to ensure complete neutralization.

Waste Disposal:

All neutralized solutions and contaminated materials (gloves, bench pads, septa) must be

collected as hazardous waste.[12] Label the waste container clearly as "Cyanate-

containing hazardous waste."

Experimental Workflow Diagram

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.uwindsor.ca/chemical-control-centre/sites/uwindsor.ca.chemical-control-centre/files/ccc-2025_cyanide_storage_handling_and_general_information.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1214872?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagram illustrates the critical workflow for the safe handling of volatile methyl
cyanate.

Experimental Workflow for Handling Volatile Methyl Cyanate

1. Preparation Phase

2. Handling & Reaction

3. Decontamination & Disposal
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Click to download full resolution via product page

Caption: Workflow for handling volatile methyl cyanate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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